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Compound of Interest

Compound Name: 3-(3,5-dichlorophenyl)benzoic Acid

Cat. No.: B1334100 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,5-Dichlorobenzoic Acid

Disclaimer: The following guide pertains to 3,5-Dichlorobenzoic Acid (CAS No: 51-36-5), as

comprehensive safety data for "3-(3,5-dichlorophenyl)benzoic acid" is not readily available in

the provided search results. Researchers should always consult the specific Safety Data Sheet

(SDS) for the exact compound they are handling.

This document provides a detailed overview of the safety precautions, handling procedures,

and toxicological information for 3,5-Dichlorobenzoic acid, intended for researchers, scientists,

and professionals in drug development.

Hazard Identification and Classification
3,5-Dichlorobenzoic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound is an irritant to the skin,

eyes, and respiratory system.[1] In some classifications, it is also considered harmful if

swallowed.[2]

Table 1: GHS Hazard Classification for 3,5-Dichlorobenzoic Acid
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Classification
Hazard Statement (H-
Code)

Source

Skin Corrosion/Irritation H315: Causes skin irritation [2][3]

Serious Eye Damage/Irritation

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

[2][3]

Acute Oral Toxicity H302: Harmful if swallowed [2][3]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
[2][3]

Reproductive Toxicity
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)

H372: Causes damage to

organs (Lungs) through

prolonged or repeated

exposure

Table 2: GHS Precautionary Statements and Pictograms
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Category
Precautionary Statement
(P-Code)

GHS Pictogram

Prevention

P261: Avoid breathing dust.[2]

[3] P264: Wash skin thoroughly

after handling.[2][3] P270: Do

not eat, drink or smoke when

using this product.[2][3] P271:

Use only outdoors or in a well-

ventilated area.[2][3] P280:

Wear protective gloves/ eye

protection/ face protection.[2]

[3]

Danger

Response

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/ doctor if you feel

unwell. Rinse mouth.[2][3]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[2][3] P304 + P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[2][4] P305 +

P351 + P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[2]

[3] P310: Immediately call a

poison center or doctor.[2]

Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.[2][3][4]

P405: Store locked up.[2][3][4]

Disposal P501: Dispose of

contents/container in
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accordance with all applicable

federal, state, and local

regulations.[2]

Toxicological and Physical Data
Acute toxicity has been observed in animal studies. The compound appears as a white to beige

or brown powder.[1][5]

Table 3: Acute Toxicity Data

Test Type
Route of
Exposure

Species Dose
Toxic
Effects
Noted

Source

LD50
Subcutaneou

s
Mouse 250 mg/kg

Altered sleep

time, muscle

weakness,

dyspnea

[5][6]

LD50
Intraperitonea

l
Mouse 237 mg/kg Not specified [5][6]

Table 4: Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₄Cl₂O₂ [6]

Molecular Weight 191.01 g/mol [6]

Melting Point 184-187 °C [5][6]

Boiling Point 309.1 ± 22.0 °C at 760 mmHg [6]

Flash Point 140.7 ± 22.3 °C [6]

Experimental and Handling Protocols
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Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 3,5-Dichlorobenzoic acid to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves

must be inspected before use, and proper removal techniques should be employed to avoid

skin contact. Wear appropriate protective clothing to minimize skin exposure.[1]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant respirator use.[1] Use only in a well-ventilated area

and avoid breathing dust.[2][7]

Engineering Controls and Storage
Ventilation: Use adequate ventilation to keep airborne concentrations low.[1] Facilities should

be equipped with a local exhaust ventilation system.

Safety Stations: Facilities storing or utilizing this material must be equipped with an eyewash

facility and a safety shower.[1][8]

Storage Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area

away from incompatible substances such as strong oxidizing agents.[1]

Protocol for Accidental Spills
In the event of a spill, follow these steps while using proper personal protective equipment:

Evacuate: Evacuate the danger area and consult an expert.[3]

Ventilate: Ensure adequate ventilation in the affected area.[1]

Containment: Prevent the product from entering drains. Cover drains if necessary.
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Cleanup: For dry spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dusty conditions.[1]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the waste in accordance with all applicable federal, state, and local

regulations.[8]

Protocol for First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[1][2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Wash the affected area with plenty of soap and water.

[2] Get medical attention if irritation occurs.[2]

Inhalation: Remove the individual from exposure and move to fresh air immediately.[1] If not

breathing, give artificial respiration.[1] If breathing is difficult, give oxygen.[1] Get medical aid.

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an

unconscious person.[1] Call a poison center or doctor if you feel unwell.[2]

Visualized Workflows and Relationships
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Caption: Workflow for a safe response to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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